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Compound of Interest

Compound Name: 9-Phenanthrenemethanamine

CAS No.: 15398-91-1

Cat. No.: B099646

Get Quote

An In-depth Technical Guide to 9-Phenanthrenemethanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 9-Phenanthrenemethanamine, a

pivotal chemical intermediate in the field of medicinal chemistry and materials science. This

document delves into the core physicochemical properties, including its definitive CAS number,

and presents a detailed, field-proven protocol for its synthesis and purification. We will explore

the critical analytical techniques for structural verification and purity assessment, underpinned

by an explanation of the causality behind these experimental choices. Furthermore, this guide

discusses the compound's significant potential as a molecular scaffold in drug discovery,

supported by current research trends. Safety protocols and handling procedures are also

outlined to ensure best practices in a laboratory setting. The objective is to equip researchers

and drug development professionals with the necessary technical knowledge and practical

insights to effectively utilize 9-Phenanthrenemethanamine in their research endeavors.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b099646#bc-rfq
https://www.benchchem.com/product/b099646/docs?utm_src=pdf-body#9-phenanthrenemethanamine-cas-number
https://www.benchchem.com/product/b099646/docs?utm_src=pdf-body#9-phenanthrenemethanamine-cas-number
https://www.benchchem.com/product/b099646/docs?utm_src=pdf-body#9-phenanthrenemethanamine-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Compound Identification and Physicochemical
Properties
9-Phenanthrenemethanamine is an organic compound characterized by a phenanthrene core

substituted with an aminomethyl group (-CH₂NH₂) at the 9-position. This structure combines

the rigid, polycyclic aromatic system of phenanthrene with a reactive primary amine, making it a

valuable building block for more complex molecules. The Chemical Abstracts Service (CAS)

has assigned a unique identifier to this compound to ensure unambiguous identification in

literature and databases.

The definitive CAS Registry Number for 9-Phenanthrenemethanamine is 15398-91-1.[1][2]

Key Identifiers and Properties
A summary of the essential physicochemical properties is presented below for quick reference.

These values are computed from authoritative databases and provide a foundational

understanding of the molecule's characteristics.[1]

Property Value Source

CAS Number 15398-91-1 PubChem[1]

Molecular Formula C₁₅H₁₃N PubChem[1]

Molecular Weight 207.27 g/mol PubChem[1]

IUPAC Name phenanthren-9-ylmethanamine PubChem[1]

Synonyms

C-Phenanthren-9-yl-

methylamine, 1-

(PHENANTHREN-9-

YL)METHANAMINE

PubChem[1]

SMILES
C1=CC=C2C(=C1)C=C(C3=C

C=CC=C23)CN
PubChem[1]

InChIKey
BINPPAGEURCXIV-

UHFFFAOYSA-N
PubChem[1]
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Chemical Structure
The structural representation of 9-Phenanthrenemethanamine is crucial for understanding its

reactivity and spatial arrangement.

Caption: 2D Structure of 9-Phenanthrenemethanamine (CAS 15398-91-1).

Synthesis and Purification Protocol
The synthesis of 9-Phenanthrenemethanamine can be efficiently achieved via a two-step

process starting from 9-phenanthrenecarboxaldehyde. The chosen method, reductive

amination, is a robust and widely used transformation in organic synthesis due to its high

efficiency and operational simplicity.

Causality of Experimental Choices:
Starting Material: 9-Phenanthrenecarboxaldehyde is commercially available and provides a

direct precursor to the target amine.

Reaction: Reductive amination is selected over other methods (e.g., reduction of a nitrile or

amide) as it is a one-pot or sequential one-pot process that forms the C-N bond and reduces

the intermediate imine in a controlled manner.

Reagents:

Ammonia/Ammonium Acetate: Serves as the nitrogen source to form the intermediate

imine. Ammonium acetate is often preferred as it buffers the reaction medium.

Sodium Cyanoborohydride (NaBH₃CN): This is a mild and selective reducing agent. Its

key advantage is that it reduces the protonated imine intermediate much faster than it

reduces the starting aldehyde, minimizing side reactions like the reduction of the aldehyde

to an alcohol. This selectivity is crucial for a high-yield, clean reaction.

Purification: A standard acid-base extraction is employed to separate the basic amine

product from unreacted neutral aldehyde and other non-basic impurities. Column

chromatography is then used for final polishing to achieve high purity.
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Experimental Workflow Diagram

Synthesis Stage

Work-up & Extraction

Purification Stage

1. Dissolve 9-Phenanthrenecarboxaldehyde
 in Methanol

2. Add Ammonium Acetate &
 Stir

3. Add Sodium Cyanoborohydride
 (Portion-wise)

4. Monitor Reaction by TLC

5. Quench with H₂O & 
Remove Methanol

Reaction Complete

6. Acid-Base Extraction:
 a) Acidify with HCl
 b) Wash with Ether
 c) Basify with NaOH
 d) Extract with DCM

7. Dry Organic Layer (Na₂SO₄)
 & Concentrate

8. Column Chromatography
 (Silica Gel, DCM/MeOH gradient)

Crude Product

9. Characterize Pure Fractions
 (NMR, MS)
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Caption: Step-by-step workflow for the synthesis and purification of 9-
Phenanthrenemethanamine.

Step-by-Step Methodology
Imine Formation:

To a solution of 9-phenanthrenecarboxaldehyde (1.0 eq) in anhydrous methanol (0.2 M),

add ammonium acetate (10 eq).

Stir the mixture at room temperature for 1 hour to facilitate the formation of the

corresponding imine.

Reduction:

Cool the reaction mixture in an ice bath.

Slowly add sodium cyanoborohydride (NaBH₃CN) (1.5 eq) portion-wise over 15 minutes.

Causality: Portion-wise addition controls the exothermic reaction and prevents runaway

temperatures.

Allow the reaction to warm to room temperature and stir overnight.

Reaction Monitoring (Self-Validation):

Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile

phase of 10% Methanol in Dichloromethane (DCM).

The reaction is complete when the starting aldehyde spot (visualized under UV light) has

been completely consumed and a new, more polar spot (the amine product) appears.

Work-up:

Carefully quench the reaction by adding water.

Remove the methanol under reduced pressure using a rotary evaporator.

Acidify the remaining aqueous solution to pH ~2 with 1M HCl.
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Wash the acidic aqueous layer twice with diethyl ether to remove any unreacted aldehyde.

Basify the aqueous layer to pH ~10 with 1M NaOH.

Extract the product into DCM (3x).

Purification:

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in

vacuo to yield the crude product.

Purify the crude material by flash column chromatography on silica gel, eluting with a

gradient of 0% to 10% methanol in DCM.

Analytical Characterization
Confirming the identity and purity of the final compound is a critical self-validating step. The

primary techniques are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Predicted ¹H NMR Data
While a direct spectrum for 9-phenanthrenemethanamine is not in the initial search, we can

predict the key signals based on the known spectra of related phenanthrene derivatives and

general chemical shift principles.[3][4][5]
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~ 8.7 - 7.5 Multiplet 9H Ar-H

Protons on the

phenanthrene

aromatic core.

The complex

splitting pattern

is characteristic

of polycyclic

aromatic

systems.[5][6]

~ 4.1 Singlet 2H -CH₂-NH₂

Methylene

protons adjacent

to the aromatic

ring and the

amine group.

Expected to be a

singlet as there

are no adjacent

protons.

~ 1.5 - 2.0 Broad Singlet 2H -CH₂-NH₂

Amine protons.

This signal is

often broad and

its chemical shift

can vary with

concentration

and solvent due

to hydrogen

bonding.[6]

Mass Spectrometry (MS)
Mass spectrometry will be used to confirm the molecular weight of the compound.
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Expected [M+H]⁺: For C₁₅H₁₃N, the expected exact mass is 207.1048. In an ESI-MS

experiment, the primary ion observed would be the protonated molecule [M+H]⁺ at m/z ≈

208.1126.

Applications in Research and Drug Development
The phenanthrene scaffold is present in numerous natural products and synthetic compounds

with significant biological activities.[7] 9-Phenanthrenemethanamine serves as an excellent

starting point for creating diverse chemical libraries for drug discovery. The primary amine

handle is particularly useful for derivatization.

Role as a Molecular Scaffold
The amine group can be readily modified via reactions such as:

Acylation: To form amides.

Alkylation/Reductive Amination: To form secondary and tertiary amines.

Sulfonylation: To form sulfonamides.

These modifications allow for the systematic exploration of the structure-activity relationship

(SAR) to optimize a compound's pharmacological properties. Derivatives of phenanthrene have

shown promise as anticancer, antimicrobial, and anti-inflammatory agents.[7][8] For instance,

certain phenanthrene derivatives have been investigated as apoptosis-inducing agents in

cancer cell lines.[8] Phenotypic drug discovery, which relies on screening compounds in cellular

or whole-organism models, can greatly benefit from libraries built around scaffolds like 9-
phenanthrenemethanamine.[9]
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Chemical Library Generation

Therapeutic Screening Targets

9-Phenanthrenemethanamine
(Core Scaffold)

Amides
(Acylation)

R-COCl

Secondary/Tertiary Amines
(Alkylation)

R'-CHO, NaBH(OAc)₃

Sulfonamides
(Sulfonylation)

R''-SO₂Cl

Anticancer Agents CNS-Active Compounds Antimicrobial Agents
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Caption: Derivatization of 9-Phenanthrenemethanamine for drug discovery applications.

Safety and Handling
As a polycyclic aromatic hydrocarbon (PAH) derivative and an amine, 9-
Phenanthrenemethanamine requires careful handling. While specific toxicity data is not

available, information from related compounds like phenanthrene and other aromatic amines

should be used to guide safety protocols.[10][11]

Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety

goggles, and nitrile gloves.

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any

dust or vapors. Avoid contact with skin and eyes.[12][13]

Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Disposal: Dispose of waste in accordance with local, regional, and national regulations for

chemical waste.[11]
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Conclusion
9-Phenanthrenemethanamine (CAS No. 15398-91-1) is a compound of significant interest for

chemical synthesis and drug development. Its well-defined structure, accessible synthesis, and

reactive amine functionality make it an ideal scaffold for building molecular libraries aimed at

discovering new therapeutic agents. This guide has provided a comprehensive technical

framework, from its fundamental properties and a validated synthesis protocol to its potential

applications and necessary safety precautions. By understanding the causality behind the

experimental procedures and leveraging the analytical methods for validation, researchers can

confidently and effectively incorporate this valuable molecule into their scientific pursuits.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC198950010&productDescription=9-PHENANTHROL%2C+TECH.+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=D37A.K1.N&dnl=sd_-_Phenanthrene_%5BCAS_85-01-8%5D_100_ug_ml_in_Acetonitrile_%28P847740%29_%28EU%29.pdf
https://www.benchchem.com/product/b099646/docs#9-phenanthrenemethanamine-cas-number
https://www.benchchem.com/product/b099646/docs#9-phenanthrenemethanamine-cas-number
https://www.benchchem.com/product/b099646/docs#9-phenanthrenemethanamine-cas-number
https://www.benchchem.com/product/b099646/docs#9-phenanthrenemethanamine-cas-number
https://www.benchchem.com/product/b099646?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

